Cas no 2229253-54-5 (2-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)ethan-1-amine)

• Product Name: 2-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)ethan-1-amine
• CAS No: 2229253-54-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6128866
• PubChem ID: 165652154
• Update Time: 2025-06-13

2-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)ethan-1-amine
• 2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-amine
• EN300-1749685
• 2229253-54-5

• Inchi： 1S/C12H15N3/c13-7-6-12(4-5-12)10-9-14-15-8-2-1-3-11(10)15/h1-3,8-9H,4-7,13H2
• InChI Key： GXNVZRBWAMDFKN-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=C(C=N2)C1(CCN)CC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.3Ų

Additional information on 2-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)ethan-1-amine

Comprehensive Overview of 2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-amine (CAS No. 2229253-54-5)

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-amine (CAS No. 2229253-54-5) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazolo[1,5-a]pyridine core and cyclopropyl moiety, is being extensively studied for its potential applications in targeting various biological pathways. Researchers and pharmaceutical companies are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in drug design, often associated with kinase inhibition and modulation of central nervous system (CNS) targets. The incorporation of a cyclopropyl group in 2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-amine introduces conformational rigidity, which can improve binding affinity and metabolic stability. This makes the compound a promising candidate for further development in therapeutic areas such as oncology, neurology, and inflammation.

Recent trends in the pharmaceutical industry highlight a growing demand for small molecules with high selectivity and low toxicity. 2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-amine aligns with these requirements, as preliminary studies suggest it exhibits favorable pharmacokinetic properties. Its amine functionality also provides a handle for further derivatization, enabling the creation of prodrugs or conjugates for targeted delivery.

One of the most searched questions in the context of pyrazolo[1,5-a]pyridine derivatives is their role in cancer therapy. While 2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-amine is still under investigation, its structural analogs have shown promise in inhibiting key oncogenic kinases. This has sparked interest in exploring its potential as a kinase inhibitor, particularly in resistant or refractory cancers.

Another hot topic in the scientific community is the development of neuroprotective agents. The pyrazolo[1,5-a]pyridine core is known to interact with neurotransmitter receptors, and the cyclopropyl group may enhance blood-brain barrier penetration. These features position 2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-amine as a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the preparation of 2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-amine involves multi-step reactions, including cyclopropanation and amination. Researchers are actively optimizing these protocols to improve yields and scalability, addressing a common challenge in the production of complex heterocycles. The compound's CAS No. 2229253-54-5 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

In conclusion, 2-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-amine represents a compelling example of modern drug discovery. Its combination of a pyrazolo[1,5-a]pyridine scaffold and cyclopropyl substitution offers a versatile platform for therapeutic innovation. As research progresses, this compound may unlock new opportunities in precision medicine, addressing unmet medical needs across multiple disease areas.